
Application Notes and Protocols: Adsorption of
Direct Orange 102 on Activated Carbon

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: C.I. Direct orange 102

Cat. No.: B1460611 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the adsorption of Direct Orange 102 dye onto

activated carbon, summarizing key findings and experimental protocols from published

research. The information is intended to guide researchers in setting up and conducting similar

adsorption studies.

Introduction
Direct Orange 102 is a synthetic azo dye used in the textile industry. Due to its complex

aromatic structure, it is resistant to biodegradation and can be a significant environmental

pollutant. Adsorption onto activated carbon is a widely studied and effective method for the

removal of such dyes from aqueous solutions. This document outlines the critical parameters,

experimental procedures, and expected outcomes for the adsorption of Direct Orange 102 on

activated carbon.

Data Presentation
The following tables summarize the quantitative data from studies on the adsorption of Direct

Orange 102 on activated carbon derived from Thevetia neriifolia Juss wood (TNJAC).

Table 1: Optimal Conditions for Direct Orange 102 Adsorption

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1460611?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1460611?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Optimal Value
Corresponding
Removal Efficiency
(%)

Reference

Adsorbent Dose 4.8 g/L
98.39 (for a similar

direct dye)
[1]

Contact Time 19 min
98.39 (for a similar

direct dye)
[1]

pH 3
98.39 (for a similar

direct dye)
[1]

Initial Dye

Concentration
12 mg/L

98.39 (for a similar

direct dye)
[1]

pH (TNJAC) 2 to 12 41 to 75 [2]

Table 2: Isotherm Model Parameters for Direct Orange 102 Adsorption on TNJAC

Isotherm Model Parameters Value Reference

Langmuir qm (mg/g) 9.44 - 33 [1]

R² - [2]

Freundlich R² 0.994 [1]

Note: The Langmuir adsorption capacity (qm) was found to vary within the specified range

depending on the temperature. The adsorption of Direct Orange 102 by TNJAC was found to

follow the Langmuir type of isotherm, indicating an energetically homogeneous sorbent

surface.[2]

Table 3: Kinetic Model Parameters for Direct Orange 102 Adsorption on TNJAC
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Kinetic Model Parameters Value Reference

Pseudo-Second-Order qe (mg/g) 116.69 [1]

R² 0.989 [1]

R² Range 0.9311 - 0.9871 [2]

Note: The kinetic data were best described by the pseudo-second-order model.[1][2]

Table 4: Thermodynamic Parameters for the Adsorption of a Similar Direct Dye

Thermodynamic
Parameter

Value Interpretation Reference

ΔG° (kJ/mol) -367.668 to -1374.260
Spontaneous and

favorable
[1]

ΔH° (kJ/mol) 553.98 Endothermic [1]

ΔS° (J/mol·K) 32.23

Increased

randomness at the

solid-liquid interface

[1]

Note: These values indicate that the adsorption process is spontaneous and endothermic in

nature.[1]

Experimental Protocols
This section details the methodologies for key experiments in the study of Direct Orange 102

adsorption on activated carbon.

3.1. Preparation of Activated Carbon (from Thevetia neriifolia Juss wood)[3]

Material Procurement: Obtain the wood of Thevetia neriifolia Juss.

Initial Treatment: Cut the wood into small pieces and wash with water to remove dust and

other impurities.
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Drying: Dry the washed material in an oven at a suitable temperature (e.g., 100-110 °C) until

a constant weight is achieved.

Carbonization: Carbonize the dried material in a muffle furnace at 400 °C.[3]

Activation: Activate the carbonized material in a muffle furnace at 800 °C for 10 minutes.[3]

Washing and Sieving: Wash the activated carbon with plenty of water to remove any residual

chemicals and then dry it. Sieve the final product to obtain the desired particle size.[3]

3.2. Batch Adsorption Experiments[3]

Stock Solution Preparation: Prepare a stock solution of Direct Orange 102 (Molecular

Formula: C₃₄H₂₁N₆Na₃O₁₁S₂, Molecular Weight: 822.66 g/mol ) by dissolving a known

amount of the dye in double-distilled water.[3][4] Prepare solutions of desired concentrations

by diluting the stock solution.

Adsorption Setup: In a series of flasks, add a fixed amount of activated carbon (e.g., 100 mg)

to a known volume of dye solution (e.g., 100 mL) of a specific concentration.[3]

Agitation: Agitate the flasks in a temperature-controlled orbital shaker at a constant speed

(e.g., 180 rpm) for a predetermined period.[3]

Parameter Variation: To study the effect of different parameters, vary one parameter at a time

while keeping others constant:

pH: Adjust the initial pH of the dye solution using dilute HCl or NaOH.

Temperature: Set the desired temperature on the orbital shaker.

Initial Dye Concentration: Prepare dye solutions of varying concentrations.

Adsorbent Dose: Vary the amount of activated carbon added to the dye solution.

Contact Time: Withdraw samples at different time intervals.

Sample Collection and Analysis: At the end of the agitation period, withdraw the mixture and

centrifuge at high speed (e.g., 5000 rpm for 10 minutes) to separate the adsorbent from the
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solution.[3]

Concentration Measurement: Analyze the supernatant for the residual dye concentration

using a UV-Vis spectrophotometer at the maximum wavelength of Direct Orange 102.

3.3. Calculation of Adsorption Capacity

The amount of dye adsorbed per unit mass of activated carbon at equilibrium (qₑ, mg/g) can be

calculated using the following equation:

qₑ = (C₀ - Cₑ) * V / m

Where:

C₀ is the initial dye concentration (mg/L).

Cₑ is the equilibrium dye concentration (mg/L).

V is the volume of the solution (L).

m is the mass of the adsorbent (g).
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Caption: Experimental workflow for the adsorption study of Direct Orange 102.

4.2. Factors Influencing Adsorption
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Caption: Key factors influencing the adsorption of Direct Orange 102.

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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